tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate

• IUPAC Name: tert-butyl 10-oxa-4,5,12-triazatricyclo[6.3.1.02,6]dodeca-2(6),3-diene-12-carboxylate
• InChI: InChI=1S/C13H19N3O3/c1-13(2,3)19-12(17)16-8-4-10-9(5-14-15-10)11(16)7-18-6-8/h5,8,11H,4,6-7H2,1-3H3,(H,14,15)
• InChI Key: GSDNCOULAPQMCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CC3=C(C1COC2)C=NN3
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

Tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate is a useful research compound. Its molecular formula is C13H19N3O3 and its molecular weight is 265.313. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Pyrazole Derivatives

One key area of research involving tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate is the development of novel synthetic pathways for pyrazole derivatives, which are of significant interest due to their pharmacological properties. For instance, Mironovich and Shcherbinin (2014) demonstrated the reactivity of pyrazolo[5,1-с][1,2,4]triazine derivatives, highlighting the potential for creating biologically active compounds through the acylation of amino groups, establishing new methodologies for synthesizing fused derivatives of 1,2,4-triazines, known for their diverse pharmacological actions (Mironovich & Shcherbinin, 2014).

Multigram Synthesis of Fluorinated Compounds

Research by Iminov et al. (2015) focused on the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, leading to the synthesis of fluorinated pyrazole-4-carboxylic acids on a multigram scale. This demonstrates the utility of tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate derivatives in creating fluorinated compounds with potential application in medicinal chemistry and material science (Iminov et al., 2015).

Nucleophilic Substitutions and Radical Reactions

Jasch, Höfling, and Heinrich (2012) explored the versatility of tert-butyl phenylazocarboxylates in synthetic organic chemistry, showing that nucleophilic substitutions and radical reactions on the benzene ring can lead to a variety of modifications, including azocarboxamides. This work underscores the potential of tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate in the field of synthetic organic chemistry for generating novel compounds (Jasch, Höfling, & Heinrich, 2012).

Application in Ugi Reaction

Nikulnikov et al. (2009) reported the use of tert-butyl amides in the Ugi multi-component reaction (MCR), demonstrating an innovative approach to synthesize 5,6-dihydropyrazolo[1,5-a]pyrazine-4,7-diones, showcasing the tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate’s utility in complex synthetic transformations (Nikulnikov et al., 2009).

Carbon Dioxide Fixation

Theuergarten et al. (2012) explored the fixation of carbon dioxide and related small molecules by a bifunctional frustrated pyrazolylborane Lewis pair, presenting an environmental application of tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate derivatives in carbon capture technologies (Theuergarten et al., 2012).